2-Cyclopropoxy-4-methoxybenzaldehyde
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Description
2-Cyclopropoxy-4-methoxybenzaldehyde is an aromatic aldehyde featuring a methoxy group at the 4-position and a cyclopropoxy substituent at the 2-position of the benzaldehyde core. This compound is structurally notable for its cyclopropane ring, a strained three-membered ether, which may influence its reactivity, stability, and biological interactions.
Properties
Molecular Formula |
C11H12O3 |
|---|---|
Molecular Weight |
192.21 g/mol |
IUPAC Name |
2-cyclopropyloxy-4-methoxybenzaldehyde |
InChI |
InChI=1S/C11H12O3/c1-13-10-3-2-8(7-12)11(6-10)14-9-4-5-9/h2-3,6-7,9H,4-5H2,1H3 |
InChI Key |
PREVUWIOXGGJGJ-UHFFFAOYSA-N |
Canonical SMILES |
COC1=CC(=C(C=C1)C=O)OC2CC2 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-Cyclopropoxy-4-methoxybenzaldehyde can be achieved through several methods. One common approach involves the reaction of 2-hydroxy-4-methoxybenzaldehyde with cyclopropyl bromide in the presence of a base such as potassium carbonate. The reaction is typically carried out in an organic solvent like acetone or dimethylformamide (DMF) under reflux conditions .
Industrial Production Methods
Industrial production of 2-Cyclopropoxy-4-methoxybenzaldehyde may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the compound. Additionally, purification techniques such as recrystallization and column chromatography are employed to obtain the desired product with high purity .
Chemical Reactions Analysis
Types of Reactions
2-Cyclopropoxy-4-methoxybenzaldehyde undergoes various chemical reactions, including:
Oxidation: The aldehyde group can be oxidized to form the corresponding carboxylic acid using oxidizing agents like potassium permanganate or chromium trioxide.
Reduction: The aldehyde group can be reduced to the corresponding alcohol using reducing agents such as sodium borohydride or lithium aluminum hydride.
Common Reagents and Conditions
Oxidation: Potassium permanganate in an acidic medium.
Reduction: Sodium borohydride in methanol or ethanol.
Substitution: Nucleophiles such as amines or thiols in the presence of a base.
Major Products Formed
Oxidation: 2-Cyclopropoxy-4-methoxybenzoic acid.
Reduction: 2-Cyclopropoxy-4-methoxybenzyl alcohol.
Substitution: Various substituted derivatives depending on the nucleophile used.
Scientific Research Applications
2-Cyclopropoxy-4-methoxybenzaldehyde has several applications in scientific research:
Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.
Biology: The compound is studied for its potential biological activities, including antimicrobial and antifungal properties.
Medicine: Research is ongoing to explore its potential as a lead compound for the development of new pharmaceuticals.
Industry: It is used in the production of fine chemicals and as a building block in the synthesis of various industrial products
Mechanism of Action
The mechanism of action of 2-Cyclopropoxy-4-methoxybenzaldehyde involves its interaction with specific molecular targets. For instance, in antimicrobial studies, it has been shown to inhibit the growth of certain bacteria by interfering with their cell wall synthesis or disrupting their metabolic pathways. The exact molecular targets and pathways can vary depending on the specific application and the organism being studied .
Comparison with Similar Compounds
Structural and Functional Group Analysis
The table below summarizes key structural and functional differences between 2-cyclopropoxy-4-methoxybenzaldehyde and selected analogs:
Key Observations:
This may reduce enzymatic degradation but increase synthetic complexity . Aldehyde vs. Carboxylic Acid: The benzoic acid analog (C₁₂H₁₄O₄) shares the cyclopropoxy-methoxy backbone but replaces the aldehyde with a carboxylic acid, altering solubility and reactivity .
Toxicity and Regulatory Status: 2-Hydroxy-4-methoxybenzaldehyde: Evaluated by EFSA under flavouring group assessments. 4-(Bromomethyl)benzaldehyde: Classified as hazardous due to bromine’s reactivity. Safety protocols emphasize immediate eye/skin flushing, reflecting risks of irritation or systemic toxicity . 2-Cyclopropoxy-4-methoxybenzaldehyde: No direct data, but cyclopropane-containing compounds are often metabolized to epoxides, warranting caution in handling and exposure .
Synthetic and Commercial Relevance :
- Cyclopropoxy-substituted compounds (e.g., 2-(cyclopropylmethoxy)-4-methoxybenzoic acid) are commercially available with multiple suppliers, indicating industrial interest in strained ethers for drug discovery or agrochemicals .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
